Cas no 2680796-19-2 (benzyl N-(8-bromonaphthalen-1-yl)carbamate)
benzyl N-(8-bromonaphthalen-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(8-bromonaphthalen-1-yl)carbamate
- EN300-28299253
- 2680796-19-2
-
- Inchi: 1S/C18H14BrNO2/c19-15-10-4-8-14-9-5-11-16(17(14)15)20-18(21)22-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,20,21)
- InChI Key: IIHPVFBOQKMGMF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C2C=CC=C(C2=1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 355.02079g/mol
- Monoisotopic Mass: 355.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 38.3Ų
benzyl N-(8-bromonaphthalen-1-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299253-1g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 1g |
$2035.0 | 2023-09-07 | ||
| Enamine | EN300-28299253-5g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 5g |
$5900.0 | 2023-09-07 | ||
| Enamine | EN300-28299253-10g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 10g |
$8749.0 | 2023-09-07 | ||
| Enamine | EN300-28299253-0.05g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 0.05g |
$1709.0 | 2025-03-19 | |
| Enamine | EN300-28299253-0.1g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 0.1g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-28299253-0.25g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 0.25g |
$1872.0 | 2025-03-19 | |
| Enamine | EN300-28299253-0.5g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 0.5g |
$1954.0 | 2025-03-19 | |
| Enamine | EN300-28299253-1.0g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 1.0g |
$2035.0 | 2025-03-19 | |
| Enamine | EN300-28299253-2.5g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 2.5g |
$3988.0 | 2025-03-19 | |
| Enamine | EN300-28299253-5.0g |
benzyl N-(8-bromonaphthalen-1-yl)carbamate |
2680796-19-2 | 95.0% | 5.0g |
$5900.0 | 2025-03-19 |
benzyl N-(8-bromonaphthalen-1-yl)carbamate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on benzyl N-(8-bromonaphthalen-1-yl)carbamate
Introduction to Benzyl N-(8-bromonaphthalen-1-yl)carbamate (CAS No: 2680796-19-2)
Benzyl N-(8-bromonaphthalen-1-yl)carbamate, with the chemical formula C21H17BrNO2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural motif, which combines a benzyl group with an 8-bromonaphthalen-1-yl moiety linked through a carbamate bond. The presence of the bromine atom on the naphthalene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The CAS number 2680796-19-2 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The benzyl group and the naphthalene ring are both well-studied structural elements in medicinal chemistry, contributing to the compound's potential utility in drug discovery and development.
In recent years, there has been growing interest in Benzyl N-(8-bromonaphthalen-1-yl)carbamate due to its role as a key intermediate in the synthesis of biologically active molecules. The carbamate functional group is particularly important in pharmaceuticals, as it can serve as a linker or a pharmacophore in drug design. The brominated naphthalene moiety further increases the compound's versatility, allowing for various chemical modifications such as cross-coupling reactions, which are widely used in the synthesis of heterocyclic compounds.
One of the most compelling aspects of Benzyl N-(8-bromonaphthalen-1-yl)carbamate is its application in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in synthesizing compounds with potential antimicrobial and anti-inflammatory properties. The bromine atom on the naphthalene ring facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can modulate biological activity.
The synthesis of Benzyl N-(8-bromonaphthalen-1-yl)carbamate typically involves multi-step organic reactions, starting from commercially available precursors such as 8-bromo-naphthalene and benzoyl chloride. The reaction sequence often includes nucleophilic substitution or condensation reactions to form the carbamate bond. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups or to construct more complex molecular architectures.
In academic research, Benzyl N-(8-bromonaphthalen-1-yl)carbamate has been utilized as a building block for exploring new synthetic pathways and methodologies. Its unique structure allows chemists to investigate various reaction mechanisms and develop innovative synthetic strategies. These efforts contribute to the broader understanding of organic chemistry and provide valuable insights for future drug development.
The pharmaceutical industry has also recognized the potential of Benzyl N-(8-bromonaphthalen-1-yl)carbamate as a lead compound or intermediate for drug candidates. Its structural features make it amenable to modifications that can enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. By incorporating this compound into drug design frameworks, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.
Recent studies have highlighted the role of Benzyl N-(8-bromonaphthalen-1-yl)carbamate in the development of small-molecule inhibitors targeting specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to fine-tune its structure allows for the optimization of binding affinity and selectivity, which are critical factors in drug design.
The use of computational chemistry and molecular modeling has further advanced the study of Benzyl N-(8-bromonaphthalen-1-yl)carbamate. These tools enable researchers to predict the behavior of this compound in various chemical environments and to design experiments that maximize yield and efficiency. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify new applications for this versatile intermediate.
In conclusion, Benzyl N-(8-bromonaphthalen-1-yl)carbamate (CAS No: 2680796-19-2) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of next-generation therapeutics.
2680796-19-2 (benzyl N-(8-bromonaphthalen-1-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)